Cas no 2138241-61-7 (3-bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138241-61-7
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6333098
• PubChem ID: 165469524
• Update Time: 2025-10-18

3-bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-784245
• 2138241-61-7
• 3-bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole

• Inchi： 1S/C10H15BrN2/c1-2-3-7-4-5-9-8(6-7)10(11)13-12-9/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： WVIGCVBYPNLEBN-UHFFFAOYSA-N
• SMILES： BrC1C2=C(CCC(CCC)C2)NN=1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole

3-Bromo-5-Propyl-4,5,6,7-Tetrahydro-2H-Indazole (CAS No. 2138241-61-7): A Comprehensive Overview

3-Bromo-5-propyl-4,5,6,7-tetrahydro-2H-indazole (commonly referred to as CAS No. 2138241-61-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring. The presence of a bromine atom and a propyl group in its structure introduces interesting electronic and steric properties, making it a valuable molecule for various applications in chemistry and materials science.

The indazole core of this compound is known for its aromaticity and stability. The substitution pattern at positions 3 and 5 with bromine and propyl groups respectively adds functional diversity to the molecule. Recent studies have explored the synthesis of 3-bromo-5-propyl-tetrahydroindazoles using novel methodologies that combine traditional organic synthesis techniques with modern catalytic systems. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more accessible for research and industrial applications.

One of the most promising applications of CAS No. 2138241-61-7 lies in its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can be used in the synthesis of conjugated polymers and low-dimensional materials such as graphene analogs. The ability of 3-bromo-tetrahydroindazoles to undergo various coupling reactions has opened new avenues for designing functional materials with tailored electronic properties.

Another area where CAS No. 2138241-61-7 has shown significant potential is in pharmaceutical research. The indazole scaffold is well-known for its role in drug discovery due to its ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The bromine substitution at position 3 introduces additional functionality, enabling the molecule to serve as a lead compound for developing novel therapeutics.

Recent studies have also focused on understanding the electronic properties of CAS No. 2138241-61-7 using computational chemistry techniques such as density functional theory (DFT) calculations. These studies have provided insights into the molecular orbitals and electronic transitions of the compound, which are crucial for applications in optoelectronics and photovoltaics.

In terms of synthesis, CAS No. 2138241-61-7 can be prepared via a multi-step process involving nucleophilic aromatic substitution and hydrogenation reactions. The use of palladium catalysts has been particularly effective in achieving high yields while maintaining the integrity of the indazole core.

The versatility of CAS No. 2138241-61-7 extends to its use in click chemistry reactions such as the Huisgen cycloaddition reaction. This has enabled researchers to incorporate this compound into larger molecular frameworks with ease.

Looking ahead, ongoing research aims to explore the biodegradation pathways of CAS No. 2138241-61-7, ensuring its environmental compatibility when used in industrial settings.